2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone

• IUPAC Name: 2-anilino-4-methyl-7-phenyl-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C21H19N3O/c1-14-20-18(24-21(22-14)23-17-10-6-3-7-11-17)12-16(13-19(20)25)15-8-4-2-5-9-15/h2-11,16H,12-13H2,1H3,(H,22,23,24)
• InChI Key: SIMYCGQLTJFJOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC(=N1)NC3=CC=CC=C3)CC(CC2=O)C4=CC=CC=C4
• Molecular Formula: C21H19N3O
• Molecular Weight: 329.4 g/mol

Description

2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which have been widely studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone is not fully understood. However, several studies have suggested that it exerts its biological activity by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and physiological effects:
Studies have shown that 2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone can induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been reported to inhibit the activity of certain enzymes and signaling pathways that are involved in inflammation and neurodegeneration.

Advantages and Limitations for Lab Experiments

The advantages of using 2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone in lab experiments include its potent biological activity, high yield synthesis methods, and its diverse range of potential therapeutic applications. However, its limitations include its low solubility in water and its potential toxicity, which may require further optimization of its formulation and dosage.

Future Directions

Several future directions for the research on 2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone can be explored. These include the optimization of its formulation and dosage for clinical use, the development of novel analogs with improved potency and selectivity, and the identification of its specific targets and mechanisms of action. Moreover, its potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases can also be explored.

Scientific Research Applications

2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone has been extensively studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. Several studies have shown that this compound exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation. Moreover, it has been reported to possess anti-inflammatory and neuroprotective properties, making it a promising candidate for the treatment of Alzheimer's disease.